4-Tert-butylbenzenesulfonic acid

Specification

• CAS No.: 1133-17-1
• Molecular Formula: C10H14O3S
• Molecular Weight: 214.28 g/mol
• IUPAC Name: 4-tert-butylbenzenesulfonic acid
• Standard InChI: InChI=1S/C10H14O3S/c1-10(2,3)8-4-6-9(7-5-8)14(11,12)13/h4-7H,1-3H3,(H,11,12,13)
• Standard InChI Key: LZQMCUIWYRQLOG-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)O
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)O

Introduction

4-Tert-butylbenzenesulfonic acid is an aromatic sulfonic acid with the chemical formula C$_{10}$H$_{14}$O$_{3}$S and a molecular weight of approximately 214.28 g/mol. It is characterized by a tert-butyl group attached to the para position of a benzene ring, along with a sulfonic acid functional group (-SO$_{3}$H). This compound is commonly used in the synthesis of surfactants, dyes, pharmaceuticals, and in polymer chemistry due to its strong acidic properties.

Synthesis Methods

4-Tert-butylbenzenesulfonic acid can be synthesized through the sulfonation of tert-butylbenzene using sulfur trioxide or oleum as the sulfonating agent. The reaction typically occurs at elevated temperatures to ensure complete sulfonation. In industrial settings, this compound is produced by reacting tert-butylbenzene with sulfur trioxide in a continuous flow reactor, followed by neutralization with a base and subsequent acidification to obtain the pure acid.

Applications and Uses

This compound is widely used in various chemical reactions and industrial applications:

• Surfactants and Detergents: It serves as an intermediate in the synthesis of surfactants and detergents due to its ability to form amphiphilic molecules.

• Pharmaceuticals: It is used as an intermediate in the production of pharmaceuticals, leveraging its strong acidic properties to facilitate chemical transformations.

• Polymer Chemistry: It plays a role in polymer synthesis, where its acidic properties can influence polymerization reactions.

• Biological Research: It has shown potential in biological research, particularly as a thrombin inhibitor, which could lead to applications in anticoagulant therapies.

Biological Activity

4-Tert-butylbenzenesulfonic acid exhibits notable biological activity:

• Thrombin Inhibition: Studies have demonstrated its effectiveness in inhibiting thrombin activity, suggesting potential applications in managing conditions associated with excessive clotting.

• Cell Growth Inhibition: It has been shown to inhibit the growth of certain cancer cell lines, indicating potential as an anticancer agent.

• Inflammatory Response Modulation: It is associated with reduced production of pro-inflammatory cytokines, supporting its role in managing inflammatory conditions.

Safety and Handling

Handling 4-tert-butylbenzenesulfonic acid requires caution due to its corrosive nature and potential to cause skin and eye irritation. Proper storage in a cool, dry place away from incompatible substances is recommended to maintain its stability.